Cas no 920008-01-1 (Butanoic acid, 2-[(acetylamino)methyl]-3-oxo-, methyl ester)

• Product Name: Butanoic acid, 2-[(acetylamino)methyl]-3-oxo-, methyl ester
• CAS No: 920008-01-1
• MF: C₈H₁₃NO₄
• MW: 187.193122625351
• CID: 759955
• PubChem ID: 22151862
• Update Time: 2025-04-19

Butanoic acid, 2-[(acetylamino)methyl]-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(acetylamino)methyl]-3-oxo-, methyl ester
• methyl 2-(acetamidomethyl)-3-oxobutanoate
• Butanoic acid,2-[(acetylamino)methyl]-3-oxo-,methyl ester
• GUMGCWHQSDQJJT-UHFFFAOYSA-N
• methyl 2-acetamidomethyl-3-oxobutyrate
• SCHEMBL2320429
• 920008-01-1
• DTXSID70622990

• Inchi： 1S/C8H13NO4/c1-5(10)7(8(12)13-3)4-9-6(2)11/h7H,4H2,1-3H3,(H,9,11)
• InChI Key： GUMGCWHQSDQJJT-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)=O)CNC(C)=O)=O

Computed Properties

• Exact Mass: 187.08445790g/mol
• Monoisotopic Mass: 187.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 72.5Ų